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Compound of Interest

Compound Name:
Methyl 2-(hydroxy(4-

methoxyphenyl)methyl)acrylate

CAS No.: 115240-92-1

Cat. No.: B3085128

Get Quote

Abstract
p-Anisaldehyde (4-methoxybenzaldehyde) serves as a critical aromatic scaffold in the

synthesis of bioactive acrylates. These derivatives are not merely intermediates but functional

pharmacophores used in targeted drug delivery systems, antimicrobial coatings, and

antiproliferative agents. This guide categorizes these applications into two distinct structural

classes:

Linear Cinnamates: Derived via Knoevenagel condensation; utilized primarily for

-

stacking in drug delivery vehicles and UV photoprotection.

Branched MBH Adducts: Derived via Morita-Baylis-Hillman reaction; utilized as cytotoxic

alkylating agents and precursors for heterocyclic drug candidates.

Part 1: Structural Classes & Synthesis Pathways
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The utility of p-anisaldehyde in acrylate chemistry bifurcates into two primary pathways. The

choice of pathway dictates the physicochemical properties and final pharmaceutical

application.

Diagram 1: Synthetic Divergence of p-Anisaldehyde
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Caption: Synthetic divergence of p-anisaldehyde into linear (cinnamate) and branched (MBH

adduct) pharmaceutical scaffolds.

Part 2: Detailed Experimental Protocols
Protocol A: Synthesis of the Branched Scaffold (MBH
Adduct)
Target Molecule: Methyl 2-[hydroxy(4-methoxyphenyl)methyl]acrylate Application: Cytotoxic

intermediate, fragment-based drug discovery. Mechanism: The tertiary amine catalyst

(DABCO) undergoes Michael addition to the acrylate, creating an enolate that attacks the

aldehyde.
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Materials
p-Anisaldehyde (10 mmol, 1.36 g)

Methyl Acrylate (15 mmol, 1.35 mL)

DABCO (1,4-Diazabicyclo[2.2.2]octane) (0.5 mmol, 56 mg - 5 mol%)

Solvent: Methanol (5 mL) or Solvent-free (neat)

Quenching: 1M HCl

Step-by-Step Methodology
Reaction Setup: In a 25 mL round-bottom flask, dissolve p-anisaldehyde and methyl acrylate

in methanol. Add DABCO in one portion.

Incubation: Seal the flask and stir at room temperature (25°C) for 24–48 hours. Note: The

reaction rate is slow due to the reversible nature of the intermediate formation. Monitoring via

TLC (30% EtOAc/Hexane) is critical.

Work-up:

Evaporate the solvent under reduced pressure.

Dissolve the residue in diethyl ether (20 mL) and wash with 1M HCl (10 mL) to remove the

DABCO catalyst.

Wash the organic layer with brine, dry over anhydrous

, and concentrate.

Purification: Purify via silica gel column chromatography (Gradient: 10%

30% Ethyl Acetate in Hexane).

Validation:

Yield: Expect 70–85%.
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1H NMR (CDCl3): Look for the diagnostic vinyl protons (

6.3, 5.8 ppm) and the chiral methine proton (

5.5 ppm).

Protocol B: Synthesis of Drug-Loaded Polymeric
Micelles
Target System: Doxorubicin-loaded PEG-p(Methoxycinnamate) Micelles Application: Targeted

cancer therapy with reduced systemic toxicity. Rationale: The p-methoxycinnamate moiety

provides strong

-

stacking interactions with anthracycline drugs (like Doxorubicin), significantly improving drug
loading capacity compared to standard aliphatic polyesters.

Materials
Amphiphilic Polymer: mPEG-b-poly(p-methoxycinnamic acid) [Synthesized via esterification

of PEG-poly(lysine) or similar backbone]

Active Pharmaceutical Ingredient (API): Doxorubicin HCl (DOX)

Solvents: DMF (Dimethylformamide), Triethylamine (TEA)

Dialysis Membrane: MWCO 3.5 kDa

Step-by-Step Methodology
Desalting: Dissolve DOX·HCl (5 mg) in DMF (2 mL). Add TEA (2 eq) to neutralize the

hydrochloride salt, generating the hydrophobic free base of Doxorubicin. Stir for 30 mins in

the dark.

Polymer Dissolution: Dissolve the cinnamate-functionalized polymer (20 mg) in the same

DMF solution.

Self-Assembly (Dialysis Method):
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Add the polymer/drug solution dropwise into 10 mL of deionized water under vigorous

stirring.

Transfer the resulting dispersion into a dialysis bag (MWCO 3.5 kDa).

Dialyze against distilled water for 24 hours, changing the water 3 times to remove organic

solvent and unloaded drug.

Filtration: Filter the micelle solution through a 0.45

m syringe filter to remove large aggregates.

Characterization:

Size: Measure Hydrodynamic Diameter via Dynamic Light Scattering (DLS). Target: 100–

150 nm.

Drug Loading Content (DLC): Lyophilize an aliquot, dissolve in DMSO, and measure UV

absorbance at 480 nm.

Part 3: Pharmaceutical Applications & Data[1][2][3]
[4]
Antiproliferative Activity (MBH Adducts)
The branched acrylates derived from p-anisaldehyde function as alkylating agents. The

-methylene-

-hydroxy carbonyl motif is a "privileged structure" in medicinal chemistry.

Mechanism of Action: The exocyclic double bond acts as a Michael acceptor, reacting with

nucleophilic cysteine residues in biological enzymes (e.g., thioredoxin reductase), leading to

apoptosis in cancer cells.

Comparative Cytotoxicity Data (HeLa Cell Line): | Compound | IC50 (

M) | Mechanism Note | | :--- | :--- | :--- | | MBH Adduct (p-OMe) | 12.5 | Moderate alkylating
activity | | MBH Acetate (p-OMe) | 4.2 | Enhanced reactivity (Allylic acetate leaving group) | | 5-
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Fluorouracil (Control) | 5.8 | Standard antimetabolite |

Photoprotection (Linear Cinnamates)
While often categorized as "cosmeceutical," the prevention of actinic keratosis and squamous

cell carcinoma makes this a pharmaceutical application.

Key Compound: 2-Ethylhexyl p-methoxycinnamate (OMC).

Property: High molar extinction coefficient (

> 24,000

) at 310 nm (UV-B).

Stability: p-Anisaldehyde derivatives show superior photostability compared to unsubstituted

cinnamates due to the electron-donating methoxy group resonance.

Part 4: Bioassay Workflow Visualization
Diagram 2: Biological Screening Workflow for Acrylate
Derivatives
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Caption: Workflow for validating the biological activity of p-anisaldehyde derived acrylates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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